molecular formula C9H8N2 B8658021 3-Anilinoprop-2-enenitrile CAS No. 4818-39-7

3-Anilinoprop-2-enenitrile

Cat. No.: B8658021
CAS No.: 4818-39-7
M. Wt: 144.17 g/mol
InChI Key: BIAWTEWJLFFLTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Anilinoprop-2-enenitrile is a nitrile-containing compound characterized by a prop-2-enenitrile backbone substituted with an anilino group at the third carbon. Its molecular formula is C₉H₈N₂, and it serves as a versatile precursor in organic synthesis. Research highlights its utility in synthesizing heterocyclic compounds such as indoles, triazoles, and pyrazolo[4,3-d]pyrimidines via cyclization or coupling reactions . The anilino group contributes electron-donating effects, enhancing reactivity in electrophilic substitution or nucleophilic addition reactions.

Properties

CAS No.

4818-39-7

Molecular Formula

C9H8N2

Molecular Weight

144.17 g/mol

IUPAC Name

3-anilinoprop-2-enenitrile

InChI

InChI=1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H

InChI Key

BIAWTEWJLFFLTI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC=CC#N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 3-Anilinoprop-2-enenitrile and related nitriles:

Compound Name Molecular Formula Substituents/Functional Groups Molecular Weight (g/mol) Key Features References
3-Anilinoprop-2-enenitrile C₉H₈N₂ Anilino, nitrile 144.18 Precursor to indoles/triazoles; electron-donating anilino group
(E)-3-(3-nitrophenyl)prop-2-enenitrile C₉H₆N₂O₂ 3-nitrophenyl, nitrile 174.16 Electron-withdrawing nitro group enhances electrophilic reactivity
3-(N-(2-hydroxyethyl)anilino)propiononitrile C₁₁H₁₄N₂O Hydroxyethyl-anilino, nitrile 190.24 Improved hydrophilicity; potential for biomedical applications
2-(Phenylsulfonyl)-3-(3-thienyl)prop-2-enenitrile C₁₃H₉NO₂S₂ Phenylsulfonyl, thienyl, nitrile 275.35 Sulfonyl group acts as a leaving group; thienyl enables π-π interactions
Ethyl 3-(N-aminoanilino)-2-cyano-3-phenylprop-2-enoate C₁₉H₁₇N₃O₂ Aminoanilino, cyano, ester, phenyl 335.36 Ester group increases solubility; phenyl enhances steric bulk

Substituent Effects on Reactivity and Stability

  • Electron-Donating vs. Electron-Withdrawing Groups: The anilino group in 3-Anilinoprop-2-enenitrile donates electrons via resonance, stabilizing intermediates in cyclization reactions (e.g., indole synthesis) . In contrast, the 3-nitrophenyl substituent in (E)-3-(3-nitrophenyl)prop-2-enenitrile withdraws electrons, increasing susceptibility to nucleophilic attack . Hydroxyethyl substitution in 3-(N-(2-hydroxyethyl)anilino)propiononitrile enhances hydrophilicity, making it more suitable for aqueous-phase reactions or drug delivery systems compared to the parent compound .

Steric and Electronic Considerations

  • Steric Hindrance: Bulky substituents (e.g., isobutylphenyl in (E)-3-(3,4-dimethoxyanilino)-2-[4-(4-isobutylphenyl)thiazol-2-yl]prop-2-enenitrile) reduce reaction rates in sterically demanding pathways but improve binding specificity in biological targets .
  • Electronic Modulation: Methoxy groups in (E)-3-(3,4-dimethoxyanilino)-2-[4-(4-isobutylphenyl)thiazol-2-yl]prop-2-enenitrile enhance π-stacking interactions, useful in material science applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.